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Compound of Interest

Compound Name:
1-(3-Chloromethyl-4-hydroxy-

phenyl)-ethanone

Cat. No.: B141236 Get Quote

Introduction
The chloromethylation of 4-hydroxyacetophenone is a key organic synthesis reaction used to

introduce a chloromethyl (-CH₂Cl) group onto the aromatic ring. This functionalization is a vital

step in the synthesis of various pharmaceutical intermediates and fine chemicals. The reaction

typically proceeds via an electrophilic aromatic substitution known as the Blanc

chloromethylation.[1][2] In this process, 4-hydroxyacetophenone is treated with formaldehyde

and hydrogen chloride, often in the presence of a Lewis acid catalyst like zinc chloride, to yield

primarily 3-chloromethyl-4-hydroxyacetophenone.[3][4] The hydroxyl (-OH) and acetyl (-

COCH₃) groups on the benzene ring direct the substitution to the ortho position relative to the

hydroxyl group.

This document provides a detailed laboratory protocol for this reaction, compiled from

established methods. It includes information on reagents, reaction conditions, work-up

procedures, and safety precautions.

Experimental Protocol
This protocol is based on a method adapted from literature for the synthesis of 3-chloromethyl-

4-hydroxyacetophenone.[3]

Materials and Reagents:
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4-Hydroxyacetophenone

Formaldehyde solution (37% in H₂O)

Concentrated Hydrochloric Acid (36-38%)

Water (distilled or deionized)

Methanol (for recrystallization, optional)

Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Thermometer

Büchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine

70 mL of 37% formaldehyde solution and 130 mL of concentrated hydrochloric acid.

Cooling: Place the flask in an ice bath and stir the mixture until the temperature is reduced to

below 10°C.

Substrate Addition: Slowly add 27.2 g of 4-hydroxyacetophenone to the stirred solution in

small portions. The addition should be controlled to maintain the reaction temperature.

Reaction: After the addition is complete, maintain the reaction temperature at 35 ± 2°C with

continuous stirring for 3 hours.[3] The reaction is exothermic, and an ice bath may be
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required intermittently to control the temperature.

Product Isolation: After the reaction period, allow the mixture to stand at room temperature.

The product will precipitate as a solid.

Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with cold water until the filtrate is neutral to remove

unreacted acids and formaldehyde.[3]

Drying: Dry the collected solid in a vacuum oven at 50-60°C to a constant weight. The

product is obtained as a reddish powder.[3]

Purification (Optional): For higher purity, the crude product can be recrystallized from a

suitable solvent such as methanol.

Data Presentation
The following table summarizes the quantitative data from a representative experimental

procedure.[3]
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Parameter Value

Reactants

4-Hydroxyacetophenone 27.2 g

Formaldehyde (37% solution) 70 mL

Hydrochloric Acid (conc.) 130 mL

Reaction Conditions

Temperature 35 ± 2°C

Reaction Time 3 hours

Product

Compound 3-Chloromethyl-4-hydroxyacetophenone

Appearance Red powder

Melting Point 155-157°C

Yield 91.4%

Safety Precautions
Fume Hood: This reaction must be performed in a well-ventilated chemical fume hood due to

the use of volatile and hazardous reagents.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate chemical-resistant gloves.

Reagent Handling:

Formaldehyde: Is a known irritant and suspected carcinogen. Avoid inhalation of vapors

and contact with skin.

Concentrated Hydrochloric Acid: Is highly corrosive and can cause severe burns. Handle

with extreme care.
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Chloromethylated Product: Chloromethyl arenes are often lachrymators and should be

handled with caution.

Visualizations
Experimental Workflow Diagram
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Preparation
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Click to download full resolution via product page

Caption: Workflow for the chloromethylation of 4-hydroxyacetophenone.
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Caption: Simplified mechanism of Blanc chloromethylation on 4-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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